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Compound of Interest

Compound Name: Serinamide

Cat. No.: B1267486

Introduction: L-Serinamide, the amide derivative of the non-essential amino acid L-serine, is a
molecule of interest in various biochemical and pharmaceutical applications. Its structural
similarity to L-serine, a key player in numerous metabolic pathways, suggests potential roles in
biological systems. This technical guide provides a concise overview of L-Serinamide's
fundamental properties, a detailed synthesis protocol, and an exploration of the metabolic
context from which it is derived. This document is intended for researchers, scientists, and
professionals in the field of drug development who require a technical understanding of this

compound.

Core Data Presentation

The fundamental quantitative data for L-Serinamide and its commonly used salt, L-
Serinamide hydrochloride, are summarized in the table below for easy reference and

comparison.
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L-Serinamide

Property L-Serinamide .
Hydrochloride
CAS Number 6791-49-7 65414-74-6
Molecular Formula C3HsN20:2 C3HoCIN202
Molecular Weight 104.11 g/mol 140.57 g/mol

(2S)-2-amino-3- (2S)-2-amino-3-

IUPAC Name ) hydroxypropanamide;hydrochl
hydroxypropanamide id
oride

Experimental Protocols
Synthesis of L-Serinamide Hydrochloride

A common and efficient method for the synthesis of L-Serinamide hydrochloride is through the
ammonolysis of L-serine methyl ester hydrochloride. The following protocol provides a detailed

methodology for this conversion.[1]

Materials:

o L-serine methyl ester hydrochloride

e Ammonia water (Agueous ammonia solution)
¢ Dilute hydrochloric acid (HCI)

Procedure:

e Dissolve 3.5 g (0.0225 mol) of L-serine methyl ester hydrochloride in 100 mL of ammonia
water in a suitable reaction vessel.

« Stir the reaction mixture at room temperature for 48 hours.

e Upon completion of the reaction, remove the excess ammonia by distillation under reduced

pressure.

» To the resulting residue, add a small amount of dilute hydrochloric acid to dissolve the solid.
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o Freeze-dry the resulting solution to obtain L-serine hydrochloride as a pale yellow solid.

e The typical yield for this procedure is approximately 2.8 g (87.5%).

Visualizations: Workflow and Metabolic Context

To further elucidate the practical and theoretical aspects of L-Serinamide, the following
diagrams illustrate the synthesis workflow and the metabolic pathways of its parent molecule,

L-serine.

Synthesis Workflow for L-Serinamide Hydrochloride

The following diagram outlines the key steps in the synthesis of L-Serinamide hydrochloride

from L-serine methyl ester hydrochloride.

Synthesis of L-Serinamide Hydrochloride
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Synthesis of L-Serinamide Hydrochloride.

Metabolic Pathways of L-Serine

While specific signaling pathways for L-Serinamide are not well-documented, its precursor, L-
serine, is a central node in cellular metabolism. The diagram below illustrates the major
metabolic pathways involving L-serine, providing a context for the potential biological
significance of L-Serinamide. L-serine serves as a precursor for the synthesis of proteins,
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other amino acids such as glycine and cysteine, and is involved in the biosynthesis of purines,

pyrimidines, and sphingolipids.
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Metabolic Pathways of L-Serine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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